Cas no 82167-79-1 (2-Butanone, 3-methyl-4-(phenylmethoxy)-, (R)-)

• Product Name: 2-Butanone, 3-methyl-4-(phenylmethoxy)-, (R)-
• CAS No: 82167-79-1
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 697752
• PubChem ID: 11116878
• Update Time: 2025-04-19

2-Butanone, 3-methyl-4-(phenylmethoxy)-, (R)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-methyl-4-(phenylmethoxy)-, (R)-
• (3R)-3-methyl-4-phenylmethoxybutan-2-one
• SCHEMBL16743934
• 82167-79-1
• DTXSID10455784

• Inchi： 1S/C12H16O2/c1-10(11(2)13)8-14-9-12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3/t10-/m1/s1
• InChI Key： LDQLPBDLBWIONC-SNVBAGLBSA-N
• SMILES： O(CC1C=CC=CC=1)C[C@H](C(C)=O)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų